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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Methylbenzylamine, also known as 4-methylbenzylamine, is an aromatic amine with a wide

range of applications in organic synthesis and pharmaceutical development. It serves as a

crucial building block for the synthesis of various bioactive molecules and as a resolving agent

in chiral separations.[1][2] A thorough understanding of its physical properties is essential for its

effective handling, characterization, and application in research and development. This guide

provides a detailed overview of the key physical and spectroscopic properties of p-

methylbenzylamine, complete with experimental methodologies and data presented for clarity

and comparative analysis.

Molecular and Chemical Identity
p-Methylbenzylamine is a primary amine consisting of a benzyl group substituted with a methyl

group at the para position of the benzene ring.
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Identifier Value

IUPAC Name (4-methylphenyl)methanamine[3]

CAS Number 104-84-7[3]

Molecular Formula C₈H₁₁N[3]

Molecular Weight 121.18 g/mol [3]

SMILES Cc1ccc(CN)cc1

InChI
1S/C8H11N/c1-7-2-4-8(6-9)5-3-7/h2-

5H,6,9H2,1H3

InChIKey HMTSWYPNXFHGEP-UHFFFAOYSA-N

Physicochemical Properties
The following table summarizes the key physicochemical properties of p-methylbenzylamine.

These values are critical for predicting its behavior in various solvents and under different

experimental conditions.

Property Value Reference

Appearance Liquid or solid [4]

Melting Point 12-13 °C (lit.) [4][5]

Boiling Point 195 °C (lit.) [4][5]

Density 0.952 g/mL at 25 °C (lit.) [5]

Refractive Index (n20/D) 1.534 (lit.) [5]

Flash Point 80 °C (176 °F) - closed cup [5]

Vapor Pressure 0.429 mmHg at 25°C [4]

LogP 2.154 [4]

Spectroscopic Data
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Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

chemical compounds. The following sections detail the characteristic spectral data for p-

methylbenzylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum of p-methylbenzylamine provides information

about the different types of protons and their chemical environments.

Solvent: CDCl₃

Reference:[4][6]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.1-7.2 m 4H
Aromatic protons

(C₆H₄)

~3.8 s 2H
Methylene protons (-

CH₂NH₂)

~2.3 s 3H Methyl protons (-CH₃)

~1.4 s 2H Amine protons (-NH₂)

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum reveals the number of unique carbon

atoms in the molecule.

Solvent: CDCl₃

Reference:[4]
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Chemical Shift (ppm) Assignment

~140 Quaternary aromatic carbon (C-CH₃)

~136 Quaternary aromatic carbon (C-CH₂NH₂)

~129 Aromatic CH

~127 Aromatic CH

~46 Methylene carbon (-CH₂NH₂)

~21 Methyl carbon (-CH₃)

Infrared (IR) Spectroscopy
The IR spectrum of p-methylbenzylamine shows characteristic absorption bands corresponding

to the functional groups present in the molecule.

Technique: Liquid film

Reference:[4]

Wavenumber (cm⁻¹) Intensity Assignment

~3300-3400 Strong, broad N-H stretch (primary amine)

~3000-3100 Medium C-H stretch (aromatic)

~2850-2950 Medium C-H stretch (aliphatic)

~1600 Medium N-H bend (scissoring)

~1510, 1450 Medium to strong C=C stretch (aromatic ring)

~810 Strong
C-H bend (para-disubstituted

aromatic)

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight.
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Molecular Ion (M⁺): m/z = 121

Reference:[3]

Experimental Protocols
Detailed and standardized experimental procedures are crucial for obtaining reliable and

reproducible data. The following sections outline the general methodologies for determining the

key physical properties of p-methylbenzylamine.

Determination of Melting Point
Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Procedure:

A small, dry sample of p-methylbenzylamine is finely powdered.

The capillary tube is packed with the sample to a height of 2-3 mm by tapping the sealed end

on a hard surface.

The packed capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 10-15 °C below the expected

melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature range from the appearance of the first liquid drop to the complete

liquefaction of the sample is recorded as the melting point range.

Determination of Boiling Point
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Apparatus:

Distillation apparatus (including a round-bottom flask, distillation head with a thermometer

adapter, condenser, and receiving flask)

Heating mantle or oil bath

Boiling chips

Calibrated thermometer

Procedure:

A sample of p-methylbenzylamine (typically 5-10 mL) is placed in the round-bottom flask

along with a few boiling chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb should be positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is in equilibrium with the boiling liquid.

The heating mantle is turned on, and the liquid is heated to a gentle boil.

The temperature is recorded when it stabilizes, which indicates that the vapor is condensing

on the thermometer bulb at a constant rate. This stable temperature is the boiling point of the

liquid at the given atmospheric pressure.

Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic characterization of p-

methylbenzylamine.
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Diagram 1: Spectroscopic Analysis Workflow for p-Methylbenzylamine
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Caption: Spectroscopic Analysis Workflow for p-Methylbenzylamine.

Conclusion
This technical guide provides a comprehensive summary of the essential physical properties of

p-methylbenzylamine. The tabulated data offers a quick reference for researchers, while the
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outlined experimental protocols provide a foundation for the consistent and accurate

determination of these properties. The included spectroscopic information is vital for the

structural confirmation and purity assessment of this important chemical intermediate. A

thorough understanding and application of this information will facilitate the successful use of p-

methylbenzylamine in various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

